Cas no 1366251-05-9 ((3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid
• CAS No: 1366251-05-9
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6176001
• PubChem ID: 28348440
• Update Time: 2025-08-03

(3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid
• EN300-1163393
• 1366251-05-9
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-[4-(dimethylamino)phenyl]propanoic acid

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(21)17-13(10-14(19)20)11-6-8-12(9-7-11)18(4)5/h6-9,13H,10H2,1-5H3,(H,17,21)(H,19,20)/t13-/m1/s1
• InChI Key： MRALCNPVQRVNIC-CYBMUJFWSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC(=CC=1)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.9Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic Acid (CAS No. 1366251-05-9)

Compound with the chemical identifier CAS No. 1366251-05-9 and the product name (3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The unique arrangement of functional groups, including the (3R)-configuration and the presence of both (tert-butoxy)carbonylamino and dimethylamino substituents, makes it a promising candidate for further investigation.

The synthesis and characterization of this compound have been subjects of extensive research, with particular focus on its structural and functional properties. The stereochemistry of the (3R)-configuration is critical in determining its biological activity, as enantiomers often exhibit different pharmacological effects. This compound's structure incorporates a phenylpropanoic acid backbone, which is a common motif in many bioactive molecules. The presence of the (tert-butoxy)carbonylamino group suggests a role in protecting reactive amine functionalities, while the dimethylamino substituent may contribute to its solubility and interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds. The compound in question has been studied for its potential role in modulating various biological pathways. For instance, preliminary studies have suggested that it may interact with enzymes and receptors involved in inflammatory responses and neurotransmitter signaling. These interactions are of particular interest due to their implications for treating conditions such as autoimmune disorders and neurodegenerative diseases.

The pharmacokinetic properties of (3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid are also under investigation. Understanding how this compound is metabolized and eliminated by the body is crucial for optimizing its therapeutic efficacy. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to elucidate its metabolic pathways. These studies have provided valuable insights into how the compound's structure influences its biological behavior.

The synthetic routes developed for this compound highlight the ingenuity of modern organic chemistry. The use of chiral auxiliaries and asymmetric catalysis has enabled the efficient preparation of the desired enantiomer. This approach not only underscores the importance of stereochemical control in drug design but also demonstrates the versatility of current synthetic methodologies. The ability to produce complex molecules with high enantiomeric purity is essential for developing effective pharmaceuticals.

The potential applications of (3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid extend beyond traditional therapeutic areas. Its unique structure makes it a valuable tool for studying enzyme mechanisms and developing new drug candidates. Collaborative efforts between chemists, biologists, and pharmacologists are essential for fully realizing its potential. By integrating knowledge from multiple disciplines, researchers can uncover new therapeutic possibilities and refine existing treatments.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring thorough characterization and testing before clinical use. However, the promising preliminary data on (3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid have positioned it as a candidate for further development. Future studies will focus on refining its synthetic routes, exploring its pharmacological profile, and conducting preclinical trials to assess its safety and efficacy.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-4-(dimethylamino)phenylpropanoic acid represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for drug development. Ongoing research aims to fully elucidate its biological activity and optimize its therapeutic potential. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing complex medical challenges.